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Compound of Interest

Compound Name:
N-ethyl-2-nitro-5-(1-

piperazinyl)aniline

Cat. No.: B4087713 Get Quote

The compound 5-(1-piperazinyl)-N-ethyl-2-nitroaniline represents a specific molecular

architecture of interest in medicinal chemistry and materials science. While this exact N-ethyl

derivative is not extensively cataloged in commercial databases, its core structure, 2-nitro-5-

(piperazin-1-yl)aniline, is a well-established chemical intermediate. This guide provides a

comprehensive technical overview of this class of compounds, synthesizing data from closely

related and commercially available analogs to build a predictive profile of the target molecule.

By understanding the synthesis, properties, and applications of its parent compounds and

substituted variants, researchers can effectively approach the design and execution of studies

involving 5-(1-piperazinyl)-N-ethyl-2-nitroaniline.

The strategic combination of a nitroaniline scaffold with a piperazine moiety imparts unique

electronic and physicochemical properties, making these compounds valuable starting points

for the development of novel therapeutics and functional materials. The piperazine ring, a

common pharmacophore, offers a site for further functionalization to modulate solubility,

basicity, and target engagement. The nitroaniline core, with its electron-withdrawing nitro group,

is a key precursor for the synthesis of benzimidazoles and other heterocyclic systems of

significant biological interest.

This guide will delve into the nomenclature, chemical properties, a proposed synthetic pathway,

and potential applications of 5-(1-piperazinyl)-N-ethyl-2-nitroaniline, grounded in the

established chemistry of its structural relatives.
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Nomenclature and Synonyms: Establishing a Clear
Identity
To ensure clarity in scientific communication, it is crucial to define the nomenclature of the

target compound and its relevant analogs.

The systematic IUPAC name for the target compound is N-ethyl-2-nitro-5-(piperazin-1-

yl)aniline.

Due to the limited specific data on this compound, this guide will draw insights from the

following closely related and well-documented molecules:

5-(4-Methylpiperazin-1-yl)-2-nitroaniline: A commercially available analog where the

piperazine nitrogen is substituted with a methyl group.[1][2][3][4]

5-(4-Ethylpiperazin-1-yl)-2-nitroaniline: Another commercially available analog with an ethyl

group on the distal piperazine nitrogen.[5][6]

2-Nitro-5-(1-piperazinyl)aniline: The parent amine, lacking substitution on the distal

piperazine nitrogen.[7]

N-Ethyl-2-nitroaniline: This compound features the N-ethyl aniline core but lacks the

piperazine substituent.[8][9][10]

A comprehensive list of synonyms and identifiers for these key analogs is provided in the table

below.
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Compound

Name
Synonyms CAS Number

Molecular

Formula

Molecular

Weight ( g/mol )

5-(4-

Methylpiperazin-

1-yl)-2-

nitroaniline

1-(3-Amino-4-

nitrophenyl)-4-

methylpiperazine

; 5-(4-

Methylpiperazino

)-2-nitroaniline

23491-48-7 C11H16N4O2 236.27

5-(4-

Ethylpiperazin-1-

yl)-2-nitroaniline

N/A 23470-40-8 C12H18N4O2 250.30

2-Nitro-5-(1-

piperazinyl)anilin

e

5-(Piperazin-1-

yl)-2-nitroaniline
96103-52-5 C10H14N4O2 222.24

N-Ethyl-2-

nitroaniline
N/A 10112-15-9 C8H10N2O2 166.18

Proposed Synthesis of N-ethyl-2-nitro-5-(piperazin-
1-yl)aniline: A Logical Approach
The synthesis of N-ethyl-2-nitro-5-(piperazin-1-yl)aniline can be logically approached through a

nucleophilic aromatic substitution (SNAr) reaction. This common and reliable method is well-

documented for the synthesis of related piperazinyl-nitroaniline compounds.[7][11] The

proposed pathway involves the reaction of a suitable N-ethyl-halo-nitroaniline with piperazine.

The causality behind this experimental choice lies in the electron-withdrawing nature of the

nitro group, which activates the aromatic ring towards nucleophilic attack by the piperazine

amine. The halogen at the 5-position serves as a good leaving group.
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Reactants Reaction Environment

Final Product

Starting Materials

N-ethyl-5-chloro-2-nitroaniline Piperazine (excess)

Reagents & Conditions

Base (e.g., K2CO3) Polar aprotic solvent (e.g., DMAc) Heat (e.g., 120°C)

Target Compound

N-ethyl-2-nitro-5-(piperazin-1-yl)aniline

SNAr Reaction

5-(1-Piperazinyl)-N-ethyl-2-nitroaniline Reduction of Nitro Group N-ethyl-5-(piperazin-1-yl)benzene-1,2-diamine Cyclization with Electrophile Substituted Benzimidazoles Potential Bioactivity
(e.g., Kinase Inhibitors, Anthelmintics)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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